Caprolactams
Caprolactam, also known as hexahydro-1H-indene-1,3-dicarboxylic acid lactam or cyclohexanecarboxamide, is a colorless, crystalline compound widely used in the chemical industry. It serves as a key intermediate for the production of various important chemicals and polymers. Caprolactam can be polymerized to form polyhexamethylene adipamide (Nylon 6), a versatile engineering plastic with excellent mechanical properties. Additionally, it is utilized in the synthesis of amino acids, surfactants, and pharmaceuticals due to its unique chemical structure. The compound exhibits good solubility in various organic solvents and has a high boiling point, which makes it suitable for multiple industrial processes such as fiber manufacturing, dyeing, and coating applications. Due to its wide range of applications and versatile nature, caprolactam plays an indispensable role in the modern chemical industry.

Structure | Chemical Name | CAS | MF |
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1-(2-hydroxyethyl)azepan-2-one | 45889-43-8 | C8H15NO2 |
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2H-Azepin-2-one, hexahydro-5-methyl-1-(trimethylsilyl)- | 61227-02-9 | C10H21NOSi |
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1-methyl-2-oxoazepane-3-carbaldehyde | 72740-36-4 | C8H13NO2 |
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2H-Azepin-2-one, hexahydro-1-(4-methyl-2-oxazolyl)- | 57068-76-5 | C10H14N2O2 |
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2H-Azepin-2-one, hexahydro-1,3-dimethyl- | 55917-05-0 | C8H15NO |
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2H-Azepin-2-one, hexahydro-1-methyl-3-propyl- | 62353-48-4 | C10H19NO |
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3-bromoazepan-2-one | 3457-66-7 | C6H10BrNO |
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n-butyl hexanolactam | 19090-89-2 | C10H19NO |
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5-Methylazepan-2-one | 2210-07-3 | C7H13NO |
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1H-Azepine-2,4(3H,5H)-dione,dihydro-1-methyl-(9CI) | 572911-11-6 | C7H11NO2 |
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